Cas no 1864314-19-1 (Methyl 3-acetyl-4-oxocyclohexane-1-carboxylate)

• Product Name: Methyl 3-acetyl-4-oxocyclohexane-1-carboxylate
• CAS No: 1864314-19-1
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 5715644
• PubChem ID: 130538574
• Update Time: 2025-10-30

Methyl 3-acetyl-4-oxocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-acetyl-4-oxocyclohexane-1-carboxylate
• EN300-1126203
• Methyl3-acetyl-4-oxocyclohexane-1-carboxylate
• 1864314-19-1
• Cyclohexanecarboxylic acid, 3-acetyl-4-oxo-, methyl ester

• Inchi： 1S/C10H14O4/c1-6(11)8-5-7(10(13)14-2)3-4-9(8)12/h7-8H,3-5H2,1-2H3
• InChI Key： YNNJEXXRSHKFIO-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(=O)OC)CC1C(C)=O

Computed Properties

• Exact Mass: 198.08920892g/mol
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 305.1±42.0 °C(Predicted)
• pka: 9.77±0.40(Predicted)

Additional information on Methyl 3-acetyl-4-oxocyclohexane-1-carboxylate

Methyl 3-acetyl-4-oxocyclohexane-1-carboxylate (CAS No. 1864314-19-1): An Overview

Methyl 3-acetyl-4-oxocyclohexane-1-carboxylate (CAS No. 1864314-19-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclohexane ring, which is substituted with an acetyl group at the 3-position and a keto group at the 4-position, with a carboxylate ester at the 1-position. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of Methyl 3-acetyl-4-oxocyclohexane-1-carboxylate typically involves multi-step processes, starting from readily available starting materials such as cyclohexanone. One common synthetic route involves the reaction of cyclohexanone with an acetylating agent, followed by oxidation to form the keto group and esterification to introduce the methyl ester. This process requires careful control of reaction conditions to ensure high yields and purity of the final product.

Recent research has focused on the potential applications of Methyl 3-acetyl-4-oxocyclohexane-1-carboxylate in pharmaceutical development. Its cyclohexane core and functional groups provide a versatile platform for the design of novel drugs with specific biological activities. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer properties. One notable study published in the Journal of Medicinal Chemistry demonstrated that a series of derivatives of Methyl 3-acetyl-4-oxocyclohexane-1-carboxylate exhibited potent inhibition of COX-2 enzymes, which are key targets in the treatment of inflammatory diseases.

In addition to its pharmaceutical applications, Methyl 3-acetyl-4-oxocyclohexane-1-carboxylate has also been explored for its potential in materials science. The compound's rigid cyclohexane ring and functional groups make it suitable for use as a building block in the synthesis of polymers and other advanced materials. Research in this area has shown that polymers derived from this compound exhibit enhanced mechanical properties and thermal stability, making them attractive for use in various industrial applications.

The physical and chemical properties of Methyl 3-acetyl-4-oxocyclohexane-1-carboxylate have been extensively studied to understand its behavior under different conditions. The compound is typically a white crystalline solid with a melting point around 85°C. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in laboratory settings.

Safety considerations are an important aspect when working with any chemical compound. While Methyl 3-acetyl-4-oxocyclohexane-1-carboxylate is not classified as a hazardous material, it is essential to follow standard laboratory safety protocols when handling it. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as ensuring proper ventilation in the work area.

In conclusion, Methyl 3-acetyl-4-oxocyclohexane-1-carboxylate (CAS No. 1864314-19-1) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure provides a foundation for the development of novel drugs and advanced materials, making it an important molecule for further research and development.